Cas no 2765-14-2 (4,4'-Dibromostilbene)

• Product Name: 4,4'-Dibromostilbene
• CAS No: 2765-14-2
• MF: C₁₄H₁₀Br₂
• MW: 338.037202358246
• MDL: MFCD00448009
• CID: 252837
• PubChem ID: 7020566
• Update Time: 2025-10-22

4,4'-Dibromostilbene Chemical and Physical Properties

Names and Identifiers

• 4,4'-Dibromostilbene
• 1,2-Bis(4-bromophenyl)ethene
• Stilbene, 4,4'-dibromo-
• TRANS-4,4'-DIBROMOSTILBENE
• 1-bromo-4-[2-(4-bromophenyl)vinyl]benzene
• C14H10Br2
• 1-broMo-4-[2-(4-broMophenyl)ethenyl]benzene
• 2765-14-2
• (E)-4,4'-dibromostilbene
• 18869-30-2
• AKOS025310528
• Benzene, 1,1'-(1,2-ethenediyl)bis[4-bromo-
• A848592
• J-012163
• AKOS015835638
• GS-6405
• 4,4'-Dibromo-stilbene
• 4,4/'-DIBROMO-TRANS-STILBENE
• JEHMPNUQSJNJDL-OWOJBTEDSA-N
• CS-0158505
• 1-bromo-4-[(E)-2-(4-bromophenyl)ethenyl]benzene
• AB-131/11465369
• MFCD00448009
• D3043
• SCHEMBL391121
• trans-4,4'-Dibromostilbene, 95%
• Benzene, 1,1'-(1E)-1,2-ethenediylbis[4-bromo-
• 4,4'-Dibromo-trans-stilbene
• AMY20758
• (E)-1,2-BIS(4-BROMOPHENYL)ETHENE

• MDL： MFCD00448009
• Inchi： 1S/C14H10Br2/c15-13-7-3-11(4-8-13)1-2-12-5-9-14(16)10-6-12/h1-10H/b2-1+
• InChI Key： JEHMPNUQSJNJDL-OWOJBTEDSA-N
• SMILES： BrC1C=CC(=CC=1)/C=C/C1C=CC(=CC=1)Br

Computed Properties

• Exact Mass: 335.9149
• Monoisotopic Mass: 335.91493g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 197
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.6
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Stilbenes Stilbenes
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Stilbenes

Additional information on 4,4'-Dibromostilbene

Comprehensive Guide to 4,4'-Dibromostilbene (CAS No. 2765-14-2): Properties, Applications, and Industry Insights

4,4'-Dibromostilbene (CAS No. 2765-14-2) is a brominated organic compound widely recognized for its unique chemical structure and versatile applications in material science and specialty chemistry. With the growing demand for high-performance materials and halogenated intermediates, this compound has garnered significant attention in research and industrial sectors. Its molecular formula, C₁₄H₁₀Br₂, features a stilbene backbone with bromine atoms at the para positions, contributing to its distinct reactivity and utility.

The compound’s photophysical properties make it a valuable candidate for organic electronics, including OLEDs (Organic Light-Emitting Diodes) and photovoltaic devices. Researchers are increasingly exploring its role in energy-efficient technologies, aligning with global trends toward sustainability and green chemistry. A common query among professionals is: "How does 4,4'-Dibromostilbene enhance the efficiency of optoelectronic devices?" The answer lies in its ability to facilitate electron transport and charge separation, critical for device performance.

In synthetic chemistry, 4,4'-Dibromostilbene serves as a pivotal building block for constructing complex molecules. Its bromine substituents enable cross-coupling reactions, such as Suzuki or Heck couplings, which are fundamental in pharmaceutical intermediates and advanced polymers. Industry experts often search for "CAS 2765-14-2 suppliers" or "4,4'-Dibromostilbene synthesis methods," reflecting its commercial and academic relevance.

From an environmental perspective, the compound’s biodegradability and toxicity profile are frequently discussed topics. While halogenated compounds often face scrutiny, 4,4'-Dibromostilbene is studied for its low ecological impact when handled under controlled conditions. This aligns with the broader shift toward eco-friendly chemical processes, a priority for regulatory bodies and manufacturers alike.

Looking ahead, the demand for 4,4'-Dibromostilbene is expected to rise, driven by innovations in smart materials and nanotechnology. Its compatibility with emerging technologies positions it as a compound of enduring significance. For those seeking deeper insights, questions like "What are the alternative applications of CAS 2765-14-2 beyond electronics?" highlight the compound’s untapped potential in fields like catalysis and sensors.